2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H20F3N5O4/c1-2-34-17-8-6-16(7-9-17)28-10-11-29-19(32)20(33)30(27-21(28)29)13-18(31)26-15-5-3-4-14(12-15)22(23,24)25/h3-9,12H,2,10-11,13H2,1H3,(H,26,31)
• InChI Key: NUQUSHRYFOOLES-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H20F3N5O4
• Molecular Weight: 475.4 g/mol
• CAS No.: 941890-85-3

Description

This compound contains a trifluoromethyl group, which is a functional group that has the formula -CF3. The trifluoromethyl group occurs in certain pharmaceuticals, drugs, and abiotically synthesized natural fluorocarbon-based compounds.

Synthesis Analysis

The trifluoromethyl group can be introduced into a molecule through various methods. For example, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride.

Molecular Structure Analysis

The trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound.

Chemical Reactions Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. For this reason, trifluoromethyl-substituted compounds are often strong acids.